Cas no 1805388-13-9 (4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805388-13-9
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• CID: 4869607
• Update Time: 2025-10-28

4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H5Cl2F2NO/c8-2-5-6(13)3(9)1-4(12-5)7(10)11/h1,7,13H,2H2
• InChI Key： SYRUTHAQLLVYET-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CCl)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine

Introduction to 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805388-13-9)

4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805388-13-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a pyridine core with multiple functional groups that make it a versatile intermediate in the synthesis of bioactive molecules. The presence of both chloro and hydroxyl substituents, along with a chloromethyl group at the 2-position and a difluoromethyl group at the 6-position, endows this molecule with distinct chemical properties that are of great interest to researchers exploring novel therapeutic agents.

The structural configuration of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine positions it as a valuable building block for the development of small-molecule drugs. The pyridine ring is a common motif in many pharmacologically active compounds, and its modifications can lead to significant changes in biological activity. In particular, the chloro and hydroxyl groups can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, which are pivotal in drug synthesis. The chloromethyl group, on the other hand, offers a reactive site for further functionalization, enabling the attachment of other pharmacophores or biomolecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The incorporation of difluoromethyl groups into molecular structures has been shown to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In the case of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine, the difluoromethyl substituent at the 6-position may contribute to these desirable characteristics, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with small-molecule inhibitors, it is possible to modulate these pathways and develop effective treatments. The structural features of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine suggest that it could serve as a precursor for kinase inhibitors, particularly those targeting tyrosine kinases. The presence of both electrophilic and nucleophilic centers allows for diverse derivatization strategies that could yield potent and selective kinase inhibitors.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or processes can be an effective strategy for antiviral therapy. The pyridine scaffold is well-represented in antiviral drugs due to its ability to interact with viral proteins through hydrogen bonding and other non-covalent interactions. The unique substitution pattern of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine may enable it to bind to viral enzymes or receptors with high affinity, thereby inhibiting viral replication.

In addition to its potential in oncology and virology, this compound may also find applications in other therapeutic areas. For instance, it could be used as an intermediate in the synthesis of compounds targeting neurological disorders or inflammatory diseases. The ability to modify its structure allows researchers to fine-tune its biological activity and optimize its pharmacological properties for specific indications.

The synthesis of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Given its complex structure, synthetic routes must be designed to minimize side reactions and maximize efficiency. Advances in synthetic methodologies have made it possible to access such complex molecules more readily than ever before, but challenges remain in achieving scalable production under conditions that preserve the integrity of all functional groups.

From a computational chemistry perspective, understanding the three-dimensional structure of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine is essential for predicting its biological activity and designing rational drug candidates. Molecular modeling techniques can provide insights into how this compound interacts with biological targets at the atomic level. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising lead compounds more efficiently.

The growing interest in 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine underscores its significance as a pharmaceutical intermediate. As research continues to uncover new therapeutic applications for this compound, it is likely that its role in drug development will expand further. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing its full potential and translating laboratory discoveries into clinical benefits.